Cas no 220107-65-3 ((2-Amino-5-(trifluoromethyl)phenyl)methanol)

(2-Amino-5-(trifluoromethyl)phenyl)methanol structure
220107-65-3 structure
Product Name:(2-Amino-5-(trifluoromethyl)phenyl)methanol
CAS No:220107-65-3
MF:C8H8F3NO
MW:191.15043258667
MDL:MFCD11849935
CID:1082145
PubChem ID:21925645
Update Time:2025-04-20

(2-Amino-5-(trifluoromethyl)phenyl)methanol Chemical and Physical Properties

Names and Identifiers

    • (2-Amino-5-(trifluoromethyl)phenyl)methanol
    • [2-amino-5-(trifluoromethyl)phenyl]methanol
    • 2-AMINO-5-(TRIFLUOROMETHYL)BENZYL ALCOHOL
    • 2-Amino-5-(trifluoromethyl)benzenemethanol
    • 2-Amino-5-(trifluoromethyl)benzylalcohol
    • GXZAQGCLEZPQKH-UHFFFAOYSA-N
    • AS05938
    • CM13267
    • SY129199
    • AKOS015995436
    • DTXSID30620230
    • (2-Amino-5-trifluoromethyl-phenyl)-methanol
    • A22466
    • 220107-65-3
    • SCHEMBL1261721
    • AS-64899
    • DB-292779
    • MFCD11849935
    • MDL: MFCD11849935
    • Inchi: 1S/C8H8F3NO/c9-8(10,11)6-1-2-7(12)5(3-6)4-13/h1-3,13H,4,12H2
    • InChI Key: GXZAQGCLEZPQKH-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=C(C(CO)=C1)N)(F)F

Computed Properties

  • Exact Mass: 191.05584
  • Monoisotopic Mass: 191.05579836g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.2
  • XLogP3: 1.8

Experimental Properties

  • Density: 1.374
  • Boiling Point: 270 ºC
  • Flash Point: 117 ºC
  • PSA: 46.25

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